6-methyl-1-[(5-methyl-2-furyl)methylene]furo[3,4-c]pyridine-3,4(1H,5H)-dione

• IUPAC Name: 6-methyl-1-[(5-methylfuran-2-yl)methylidene]-5H-furo[3,4-c]pyridine-3,4-dione
• InChI: InChI=1S/C14H11NO4/c1-7-5-10-11(6-9-4-3-8(2)18-9)19-14(17)12(10)13(16)15-7/h3-6H,1-2H3,(H,15,16)
• InChI Key: GHTQUYIUIUSMIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C3=C(C(=O)NC(=C3)C)C(=O)O2
• Molecular Formula: C14H11NO4
• Molecular Weight: 257.24 g/mol

Description

6-methyl-1-[(5-methyl-2-furyl)methylene]furo[3,4-c]pyridine-3,4(1H,5H)-dione, also known as MFMFP, is a heterocyclic compound that has been studied for its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research.

Scientific Research Applications

6-methyl-1-[(5-methyl-2-furyl)methylene]furo[3,4-c]pyridine-3,4(1H,5H)-dione has been studied for its potential therapeutic applications, including its antitumor, antidiabetic, and anti-inflammatory properties. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been shown to improve glycemic control in diabetic rats by increasing insulin sensitivity and reducing oxidative stress. Additionally, this compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of 6-methyl-1-[(5-methyl-2-furyl)methylene]furo[3,4-c]pyridine-3,4(1H,5H)-dione is not fully understood, but studies have suggested that it may act by inhibiting various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways. This compound has also been shown to increase the expression of the tumor suppressor protein p53, which plays a critical role in apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including reducing oxidative stress, increasing insulin sensitivity, and reducing inflammation. This compound has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis.

Advantages and Limitations for Lab Experiments

One advantage of using 6-methyl-1-[(5-methyl-2-furyl)methylene]furo[3,4-c]pyridine-3,4(1H,5H)-dione in lab experiments is its high purity and stability. This compound has also been shown to have low toxicity, making it a good candidate for further studies. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the study of 6-methyl-1-[(5-methyl-2-furyl)methylene]furo[3,4-c]pyridine-3,4(1H,5H)-dione. One direction is to further investigate its antitumor properties and its potential use in cancer therapy. Another direction is to study its effects on other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

6-methyl-1-[(5-methyl-2-furyl)methylene]furo[3,4-c]pyridine-3,4(1H,5H)-dione can be synthesized using various methods, including the one-pot synthesis method, the microwave-assisted synthesis method, and the solvent-free synthesis method. The one-pot synthesis method involves the reaction of 2-acetylfuran and 3,4-dihydro-2H-pyran with malononitrile in the presence of piperidine. The microwave-assisted synthesis method involves the reaction of 2-acetylfuran, malononitrile, and 3,4-dihydro-2H-pyran in the presence of piperidine under microwave irradiation. The solvent-free synthesis method involves the reaction of 2-acetylfuran, malononitrile, and 3,4-dihydro-2H-pyran in the presence of piperidine under solvent-free conditions. These methods have been reported to yield good results with high yields and purity.